2-Desmethyltetrahydrofuran-methylnaphthalene Nafronyl
Overview
Description
2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl is a chemical compound known for its unique structure and properties. It is often used in various scientific research applications due to its distinctive chemical behavior and potential therapeutic benefits.
Preparation Methods
Synthetic Routes and Reaction Conditions: The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .
Industrial Production Methods: Industrial production of 2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl is usually carried out in large-scale reactors, where the reaction conditions are carefully controlled to optimize the yield and minimize by-products. The process may involve multiple purification steps, including distillation and crystallization, to achieve the required quality standards .
Chemical Reactions Analysis
Types of Reactions: 2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and enhancing its properties for specific applications .
Common Reagents and Conditions: Common reagents used in the reactions of 2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The reaction conditions, such as temperature and pH, are carefully controlled to ensure the desired outcome .
Major Products Formed: The major products formed from the reactions of 2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl depend on the specific reagents and conditions used. For example, oxidation reactions may yield various oxygenated derivatives, while reduction reactions can produce different reduced forms of the compound .
Scientific Research Applications
2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl has a wide range of scientific research applications. In chemistry, it is used as a reagent and intermediate in the synthesis of other complex molecules. In biology and medicine, it is studied for its potential therapeutic effects, including its role as a selective inhibitor of serotonin receptors . Additionally, it has industrial applications in the production of various chemical products and materials .
Mechanism of Action
The mechanism of action of 2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl involves its interaction with specific molecular targets and pathways. It acts as a selective inhibitor of serotonin receptors, which play a crucial role in regulating various physiological processes. By binding to these receptors, the compound can modulate neurotransmitter activity and exert its therapeutic effects .
Comparison with Similar Compounds
Similar Compounds: Similar compounds to 2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl include other naphthalene derivatives and tetrahydrofuran-containing molecules. These compounds share some structural similarities but differ in their specific chemical properties and applications .
Uniqueness: What sets 2-Desmethyltetrahydrofuran-methylnaphthaleneNafronyl apart from similar compounds is its unique combination of the naphthalene and tetrahydrofuran structures, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .
Properties
Molecular Formula |
C30H33NO2 |
|---|---|
Molecular Weight |
439.6 g/mol |
IUPAC Name |
2-(diethylamino)ethyl 3-naphthalen-1-yl-2-(naphthalen-1-ylmethyl)propanoate |
InChI |
InChI=1S/C30H33NO2/c1-3-31(4-2)19-20-33-30(32)27(21-25-15-9-13-23-11-5-7-17-28(23)25)22-26-16-10-14-24-12-6-8-18-29(24)26/h5-18,27H,3-4,19-22H2,1-2H3 |
InChI Key |
CGFWEKQREVKJNJ-UHFFFAOYSA-N |
Canonical SMILES |
CCN(CC)CCOC(=O)C(CC1=CC=CC2=CC=CC=C21)CC3=CC=CC4=CC=CC=C43 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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